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Compound of Interest

Methyl 3-(1-aminoethyl)benzoate
Compound Name:
hydrochloride

Cat. No.: B566945

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a certified Safety Data Sheet (SDS) from a licensed supplier. The information
herein is compiled from publicly available data and may not be exhaustive. Always consult the
official SDS and follow appropriate laboratory safety protocols when handling any chemical
substance.

Introduction

Methyl 3-(1-aminoethyl)benzoate hydrochloride is a chemical compound utilized as a key
intermediate in the synthesis of various pharmaceutical agents. Its molecular structure,
featuring both an amine and an ester functional group, makes it a versatile building block in
medicinal chemistry. This guide provides a comprehensive overview of its safety profile,
physicochemical properties, and general applications based on available technical data.

Safety and Hazard Information

The following tables summarize the key safety and hazard information for Methyl 3-(1-
aminoethyl)benzoate hydrochloride and its (S)-enantiomer. It is crucial to handle this
compound in a well-ventilated area using appropriate personal protective equipment (PPE).

GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation

Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.
May cause respirator
H335 , .y. P Y
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 )
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
P330 Rinse mouth.
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P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.

First Aid Measures
Exposure Route First Aid Procedure

) Move person into fresh air. If not breathing, give
Inhalation o o o
artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Physicochemical Properties

The physical and chemical properties of Methyl 3-(1-aminoethyl)benzoate hydrochloride are
summarized in the table below.
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Property Value

CAS Number 1263378-68-2

Molecular Formula C10H14CINO2

Molecular Weight 215.68 g/mol [1][2]
Appearance Not specified (likely a solid)
Purity >97% (typical)

Store at room temperature in a dry, sealed

Storage ]
container.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of Methyl 3-(1-
aminoethyl)benzoate hydrochloride are not readily available in the public domain. However,
a general synthetic approach for related aminobenzoate esters can be inferred. The following
represents a generalized, hypothetical workflow for its preparation and is not a validated

protocol.
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Generalized Synthesis Workflow

3-Acetylbenzoic Acid
(Starting Material)

Reductive Amination

Esterification with Methanol

Hydrochloride Salt Formation

Methyl 3-(1-aminoethyl)benzoate
Hydrochloride (Final Product)

Click to download full resolution via product page

A generalized synthetic workflow for Methyl 3-(1-aminoethyl)benzoate hydrochloride.

Applications and Logical Relationships

Based on available information, Methyl 3-(1-aminoethyl)benzoate hydrochloride serves as a
crucial building block in pharmaceutical research and development. Its primary utility lies in its
incorporation into more complex molecules targeted for therapeutic use.

This compound, particularly its enantiomerically pure form, (S)-Methyl 3-(1-
aminoethyl)benzoate hydrochloride, is valuable in asymmetric synthesis where specific
stereochemistry is critical for biological activity.[3] It is employed in the development of chiral
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drugs, including agents targeting the central nervous system and cardiovascular therapeutics.
[3][4] The amine and ester functionalities allow for diverse chemical transformations, enabling
its use in creating libraries of compounds for drug discovery and optimization.[4]

Role in Pharmaceutical Development
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Logical relationship of the compound as a pharmaceutical intermediate.

Signaling Pathways

There is currently no publicly available information detailing specific signaling pathways that
are directly modulated by Methyl 3-(1-aminoethyl)benzoate hydrochloride itself. Its role is
primarily that of a structural component in the synthesis of larger, biologically active molecules.
The signaling pathways of interest would be those targeted by the final drug products
synthesized using this intermediate.

Conclusion
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Methyl 3-(1-aminoethyl)benzoate hydrochloride is a valuable chemical intermediate with a
well-defined, albeit hazardous, safety profile. While detailed experimental protocols and
biological activity data for the compound itself are scarce, its utility as a building block in the
synthesis of pharmaceuticals, particularly chiral drugs, is established. Researchers and drug
development professionals should handle this compound with the requisite safety precautions
and can leverage its chemical functionalities for the creation of novel therapeutic agents.
Further research into the biological effects of this molecule and its derivatives could unveil new
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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